Stereospecific Ventricular Conduction Potency
In a direct head-to-head study using isolated perfused rabbit hearts, the stereospecific potency ratio for ventricular conduction slowing (measured by QRS duration prolongation) was determined for both RAC 109 and bupivacaine enantiomeric pairs. RAC 109-I(+)/RAC 109-II(−) exhibited a maximum-effect potency ratio of 1.7, whereas bupivacaine R(+)/S(−) exhibited a higher ratio of 2.25 [1]. This demonstrates that while both agents are stereoselective, RAC 109 displays approximately 25% less stereochemical discrimination at the functional level of ventricular conduction than bupivacaine, a difference attributed to its lower hydrophobicity and distinct ionization characteristics [1].
| Evidence Dimension | Stereospecific ventricular conduction slowing potency ratio (isomer with faster block / isomer with slower block) |
|---|---|
| Target Compound Data | 1.7 (RAC 109-I(+) vs. RAC 109-II(−)) |
| Comparator Or Baseline | 2.25 (bupivacaine R(+) vs. bupivacaine S(−)) |
| Quantified Difference | RAC 109 stereospecific ratio is ~25% lower than bupivacaine (1.7 vs. 2.25) |
| Conditions | Isolated perfused rabbit hearts; QRS duration measured as index of ventricular conduction velocity; mixed-effect pharmacodynamic model |
Why This Matters
This directly quantifies that RAC 109 is not merely another stereoselective class I agent; its lower stereochemical discrimination on conduction versus bupivacaine makes it a calibrated tool for dissecting the contribution of molecular chirality to cardiotoxicity that cannot be recapitulated with bupivacaine alone.
- [1] Kariya N, Cosson C, Mazoit JX. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit. Eur J Pharmacol. 2012;691(1-3):110-117. doi:10.1016/j.ejphar.2012.05.034. View Source
